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Rochelle salt, chemically known as potassium sodium tartrate tetrahydrate

(KNaC₄H₄O₆·4H₂O), is a double salt of L-(+)-tartaric acid. First prepared around 1675 by

apothecary Pierre Seignette in La Rochelle, France, it is also referred to as Seignette's salt.[1]

[2][3][4][5] Historically, it was recognized for its use as a mild laxative.[1][6][7] However, its

unique physical properties, particularly its exceptionally large piezoelectric effect discovered by

the Curie brothers, cemented its place in scientific history.[6] This guide provides a detailed

technical overview of Rochelle salt, focusing on its synthesis, crystal structure,

physicochemical properties, and diverse applications relevant to modern research and

development.

Physicochemical and Crystallographic Properties
Rochelle salt is a colorless, odorless crystalline solid.[2][8] It is a hydrated salt, containing four

molecules of water of crystallization, which are crucial to its crystal structure and properties.[9]

[10] The compound is highly soluble in water but practically insoluble in ethanol.[1][2] One of its

most notable characteristics is its ferroelectric nature, which it exhibits between two Curie

points, -18°C (255 K) and +24°C (297 K).[11][12][13]

Table 1: General Physicochemical Properties of Rochelle Salt
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Property Value

IUPAC Name
Sodium potassium L(+)-tartrate tetrahydrate[1]

[8]

Chemical Formula KNaC₄H₄O₆·4H₂O[1][2][3][8]

Molar Mass 282.22 g/mol (tetrahydrate)[1]

Appearance
Colorless crystals or white crystalline powder[2]

[8]

Density 1.79 g/cm³[8]

Melting Point 70-80 °C[2]

Decomposition Temp. 220 °C[2]

pH (5% aq. solution) 7.0 - 8.0[2][3]

Table 2: Solubility of Rochelle Salt in Water

Temperature (°C) Solubility (g / 100 mL)

0 26[1][4][8]

26 66[1][4][8]

Table 3: Crystallographic Data

Crystal System Phase Temperature Range Space Group

Orthorhombic Paraelectric > 24 °C (297 K) P2₁2₁2[5][12]

Monoclinic Ferroelectric
-18 °C to 24 °C (255-

297 K)
P2₁[5][12]

Orthorhombic Paraelectric < -18 °C (255 K) P2₁2₁2[12]

Synthesis of Rochelle Salt
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Rochelle salt is synthesized through the neutralization of potassium bitartrate (cream of tartar),

which is the acidic potassium salt of tartaric acid, with a sodium base. The most common

laboratory and industrial methods use sodium carbonate (washing soda) or sodium hydroxide.

[4][14]

The reaction with sodium carbonate is as follows: 2 KC₄H₅O₆ (Potassium Bitartrate) + Na₂CO₃

(Sodium Carbonate) → 2 KNaC₄H₄O₆ (Rochelle Salt) + H₂O + CO₂[14]

The synthesis workflow involves dissolving potassium bitartrate in hot water, followed by the

slow addition of sodium carbonate until the effervescence of CO₂ ceases. The resulting solution

is then filtered to remove impurities and cooled to allow for crystallization.
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Figure 1: Synthesis workflow for Rochelle salt.
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Experimental Protocols
This protocol describes a standard method for synthesizing Rochelle salt from common

laboratory reagents.

Materials and Equipment:

Potassium bitartrate (Cream of Tartar, KC₄H₅O₆)

Anhydrous sodium carbonate (Washing Soda, Na₂CO₃)

Distilled water

Beakers (e.g., 600 mL and 250 mL)

Heat source (hot plate or alcohol burner)

Glass stirring rod

Funnel and filter paper (or coffee filter)

Analytical balance

Procedure:

Prepare Reactant Solution: In a 600 mL beaker, prepare a slurry by dissolving 80-88

grams of potassium bitartrate in approximately 100-110 mL of distilled water.[8][14]

Heating: Gently heat the mixture to a near-boiling temperature (70-80°C) while stirring

continuously to dissolve as much of the solid as possible.[14][15]

Neutralization: Slowly add sodium carbonate in small portions (approximately 28 grams

total for 88g of cream of tartar) to the hot solution.[14] Each addition will cause fizzing

(CO₂ release). Continue adding until the effervescence ceases, indicating the reaction is

complete and the solution is neutralized (pH 7-8).[2][16]

Hot Filtration: Quickly filter the hot solution through a pre-heated funnel lined with filter

paper into a clean 250 mL beaker. This removes any unreacted starting material or
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impurities.[16][17] If crystals form on the filter paper, the solution can be gently reheated.

[17]

Crystallization: Cover the beaker and allow the solution to cool slowly to room

temperature. For better crystal formation, place the beaker in a refrigerator.[17] Crystals

will precipitate from the solution as it cools.

Isolation and Drying: Carefully decant the remaining solution. Transfer the collected

crystals onto a clean filter paper and allow them to air dry.[17]

Single-Crystal X-ray Diffraction (XRD): This is the definitive method for determining the

precise crystal structure, including unit cell dimensions, space group, and atomic positions.

[6] Data collection is often performed at various temperatures to characterize the paraelectric

and ferroelectric phases.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR analysis is used to identify the

functional groups present in the molecule, such as O-H stretching from water and hydroxyl

groups, C-H stretching, and C=O stretching from the carboxylate groups, confirming the

chemical structure.[18]

Thermal Analysis (TGA/DSC): Thermogravimetric Analysis (TGA) and Differential Scanning

Calorimetry (DSC) are used to study the thermal stability of the salt, including the

temperatures at which dehydration and decomposition occur.[18] DSC can also be used to

detect the phase transitions at the Curie points.

Crystal Structure and the Piezoelectric Effect
The remarkable properties of Rochelle salt are a direct result of its crystal structure. The

tartrate molecule is asymmetric and binds to the potassium and sodium ions both directly and

through a complex network of hydrogen bonds with the four water molecules.[9][10][19] This

intricate, non-centrosymmetric arrangement is a prerequisite for piezoelectricity.[3]

Figure 2: Structure of the tartrate dianion (C₄H₄O₆²⁻).

Piezoelectricity is the generation of an electric charge in response to applied mechanical

stress.[20][21] Conversely, when an electric field is applied, the crystal undergoes mechanical

deformation. In Rochelle salt, applying stress deforms the crystal lattice, shifting the relative
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positions of the positive (K⁺, Na⁺) and negative (tartrate) ions and the polar water molecules.

This displacement of charge centers creates an electric dipole moment, resulting in a

measurable voltage across the crystal faces. The effect is most pronounced along the 'a'

crystallographic axis.
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Figure 3: Logical flow of the direct piezoelectric effect.

Applications in Research and Drug Development
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While its use in transducers has been largely superseded by more stable synthetic materials,

Rochelle salt remains relevant in several scientific and industrial fields.

Pharmaceutical and Medicinal Use: Rochelle salt has a long history of use as a saline

laxative and a mild diuretic.[1][6][7] In drug development, it is sometimes used in

formulations and as a component of buffers.

Organic Synthesis: In aqueous workups of chemical reactions, particularly those using

aluminum-based hydride reagents, a saturated solution of Rochelle salt is effectively used

to break up emulsions and chelate aluminum salts, facilitating product isolation.[1][5]

Biochemical Reagents: It is a critical ingredient in two classic biochemical reagents:

Fehling's Solution: Used for the detection of reducing sugars. The tartrate ions chelate

Cu²⁺ ions, keeping them in solution under alkaline conditions.[1][2][5]

Biuret Reagent: Used for the quantification of protein concentration. Here too, it maintains

the solubility of cupric ions at an alkaline pH.[1][5]

Protein Crystallography: Rochelle salt is widely used as a precipitant in protein

crystallization experiments, helping to induce the formation of high-quality protein crystals for

X-ray diffraction studies.[1][5]

Advanced Materials: There is renewed interest in Rochelle salt for creating novel composite

materials. By growing the crystals within 3D-printed polymer matrices, researchers have

developed biodegradable, recyclable, and smart materials with combined mechanical

robustness and piezoelectric sensing capabilities, suitable for applications in structural health

monitoring and protective equipment.[1][13]

Conclusion
Rochelle salt is more than a historical curiosity; it is a model system for understanding

ferroelectricity and a versatile compound with continuing relevance. Its status as a double salt

of the naturally derived tartaric acid makes it an accessible and low-cost material. For

researchers, scientists, and drug development professionals, Rochelle salt offers a unique

combination of properties, from its utility in classic biochemical assays and organic synthesis to

its potential in the development of next-generation sustainable and smart materials. A thorough

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15598908?utm_src=pdf-body
https://www.benchchem.com/product/b15598908?utm_src=pdf-body
https://en.wikipedia.org/wiki/Potassium_sodium_tartrate
https://pmc.ncbi.nlm.nih.gov/articles/PMC4285877/
https://www.chemicalbook.com/article/potassium-sodium-tartrate-tetrahydrate-therapeutic-uses-and-toxic-characteristics.htm
https://www.benchchem.com/product/b15598908?utm_src=pdf-body
https://en.wikipedia.org/wiki/Potassium_sodium_tartrate
https://www.chemicalbook.com/article/applications-of-potassium-sodium-tartrate-tetrahydrate.htm
https://en.wikipedia.org/wiki/Potassium_sodium_tartrate
https://www.gcchemicals.com/rochelle-salt.html
https://www.chemicalbook.com/article/applications-of-potassium-sodium-tartrate-tetrahydrate.htm
https://en.wikipedia.org/wiki/Potassium_sodium_tartrate
https://www.chemicalbook.com/article/applications-of-potassium-sodium-tartrate-tetrahydrate.htm
https://www.benchchem.com/product/b15598908?utm_src=pdf-body
https://en.wikipedia.org/wiki/Potassium_sodium_tartrate
https://www.chemicalbook.com/article/applications-of-potassium-sodium-tartrate-tetrahydrate.htm
https://www.benchchem.com/product/b15598908?utm_src=pdf-body
https://en.wikipedia.org/wiki/Potassium_sodium_tartrate
https://pmc.ncbi.nlm.nih.gov/articles/PMC8540971/
https://www.benchchem.com/product/b15598908?utm_src=pdf-body
https://www.benchchem.com/product/b15598908?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


understanding of its synthesis, structure, and properties is key to leveraging its full potential in

modern scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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